Cas no 1015698-14-2 (trans-2,3-Dihydro-3-ethoxyeuparin)

• Product Name: trans-2,3-Dihydro-3-ethoxyeuparin
• CAS No: 1015698-14-2
• Molecular Formula: C₁₅H₁₈O₄
• Molecular Weight: 262.301
• CID: 3164777
• PubChem ID: 122403922

trans-2,3-Dihydro-3-ethoxyeuparin Properties

Names and Identifiers

• trans-2,3-Dihydro-3-ethoxyeuparin
• (-)-1-[(2R*,3S*)-3-Ethoxy-2,3-dihydro-6-hydroxy-2-(1-methylethenyl)-1-benzofuran-5-yl]ethanone
• 1015698-14-2
• DTXSID401119244
• 1-[(2R,3S)-3-ethoxy-6-hydroxy-2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-5-yl]ethanone
• AKOS040762439
• F92978
• rel-(-)-1-[(2R,3S)-3-Ethoxy-2,3-dihydro-6-hydroxy-2-(1-methylethenyl)-5-benzofuranyl]ethanone
• CS-0159136

• InChIKey： QNJYTQXDJVGVND-CABCVRRESA-N
• Inchi： InChI=1S/C15H18O4/c1-5-18-15-11-6-10(9(4)16)12(17)7-13(11)19-14(15)8(2)3/h6-7,14-15,17H,2,5H2,1,3-4H3/t14-,15+/m1/s1
• SMILES： CCOC1C(OC2=CC(=C(C=C12)C(=O)C)O)C(=C)C

Computed Properties

• Exact Mass: 262.12050905g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 262.12050905g/mol
• Heavy Atom Count: 19
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Boiling Point: 383.7±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 139.0±21.4 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones